N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• IUPAC Name: N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine
• InChI: InChI=1S/C10H20N2/c1-8(9-3-4-9)11-10-5-6-12(2)7-10/h8-11H,3-7H2,1-2H3
• InChI Key: OAKKPEZNKDCAHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NC2CCN(C2)C

Description

N-(1-Cyclopropylethyl)-1-methylpyrrolidin-3-amine is a pyrrolidine derivative featuring a cyclopropylethyl substituent on the amine nitrogen and a methyl group at the 1-position of the pyrrolidine ring. This compound has been cataloged in commercial databases (e.g., CymitQuimica), though its production status is listed as "discontinued" as of 2025 .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Chemistry and Biology:

Mechanism of Action

Nrf2 Activation:

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents on Pyrrolidine Ring	Key Features	Biological Activity/Notes
N-(1-Cyclopropylethyl)-1-methylpyrrolidin-3-amine	1-Methyl, 3-(cyclopropylethyl)amine	High steric bulk from cyclopropylethyl group; discontinued commercial status	Limited published bioactivity data
1-Methylpyrrolidin-3-amine (F51)	1-Methyl, 3-amine	Aliphatic amine with minimal steric hindrance	Reduced potency (IC₅₀ > 6 µM) in MurA enzyme inhibition studies
N,1-Dimethylpyrrolidin-3-amine	1-Methyl, 3-(dimethyl)amine	Increased basicity due to dimethyl substitution	Used in synthetic intermediates; no reported bioactivity
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl, pyridinyl-pyrazole hybrid	Aromatic system with cyclopropyl group	Synthesized via Cu-catalyzed coupling (17.9% yield)
(1-Isopropylpyrrolidin-3-yl)methylamine	1-Isopropyl, 3-methylamine	Branched alkyl substituent; higher lipophilicity	Used in ligand design for receptor targeting

Physicochemical Properties

• Basicity : N,1-Dimethylpyrrolidin-3-amine exhibits higher basicity (pKa ~10.5) due to electron-donating methyl groups, whereas the cyclopropylethyl group may lower basicity via inductive effects.
• Solubility : Branched alkyl chains (e.g., isopropyl) increase lipophilicity, whereas cyclopropane’s ring strain may enhance aqueous solubility marginally.

Biological Activity

N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables that summarize key results.

Chemical Structure and Properties

N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine can be represented structurally as follows:

• Chemical Formula : C_9H_16N_2
• Molecular Weight : 168.24 g/mol

This compound features a pyrrolidine ring substituted with a cyclopropyl group, which may influence its biological interactions and pharmacokinetic properties.

The biological activity of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine primarily involves its interaction with various molecular targets within biological systems. Its mechanism may include:

• Receptor Binding : The compound may bind to specific receptors or enzymes, modulating their activity. For instance, it could inhibit certain kinases involved in cellular signaling pathways.
• Antiviral Activity : Preliminary studies suggest potential antiviral properties, particularly against enteroviruses, by targeting viral proteins critical for replication.

Inhibition Studies

In vitro assays have demonstrated that related compounds can inhibit various kinases. For instance, compounds with similar structural features showed selective inhibition profiles against several kinases, which could be extrapolated to predict the activity of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine .

Table 1: Antiviral Efficacy of Related Compounds

Compound Name	EC50 (µM)	Selectivity Index
Pyrazolopyridine Analog A	16.7	10.6
Pyrazolopyridine Analog B	8.1	>500
N-(1-cyclopropylethyl)-...	TBD	TBD

Note: TBD = To Be Determined; further studies are needed to establish values for N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine.

Case Study: Structure-Activity Relationship (SAR)

A study focusing on the SAR of pyrrolidine derivatives revealed that modifications at the cyclopropyl position significantly impacted antiviral potency and selectivity . This highlights the importance of structural optimization in enhancing the biological activity of similar compounds.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine is crucial for evaluating its therapeutic potential. Preliminary assessments suggest favorable absorption and distribution characteristics, although detailed pharmacokinetic profiles remain to be elucidated through further research.